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A Comparative Guide for Researchers and Aquaculture Professionals

The aquaculture industry has long relied on chemical agents to control pathogens and ensure

the health of aquatic stocks. For decades, Malachite Green (MG), a triphenylmethane dye, has

been a widely used and effective agent against fungal and parasitic infections in fish and their

eggs.[1][2][3] However, mounting evidence of its significant toxicity has led to its ban in

aquaculture in many countries, including the United States and the European Union,

necessitating the adoption of safer alternatives.[3][4] Peracetic acid (PAA), a strong oxidizing

agent, has emerged as a highly effective and environmentally benign substitute. This guide

provides a comprehensive comparison of Peracetic Acid and Malachite Green, supported by

experimental data, to inform researchers, scientists, and drug development professionals of the

compelling advantages of transitioning to PAA.

Executive Summary
Peracetic acid offers a clear advantage over Malachite Green due to its favorable safety profile

and comparable, if not superior, efficacy in controlling aquatic pathogens. While Malachite

Green is a potent biocide, its use is fraught with risks of carcinogenicity, genotoxicity, and long-

term environmental contamination.[1][2][5][6] In contrast, Peracetic Acid effectively reduces

pathogen loads at low concentrations and rapidly degrades into harmless byproducts—acetic

acid, oxygen, and water—posing minimal risk to the environment and non-target organisms.[7]

[8]
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Performance and Efficacy
Antimicrobial and Antifungal Activity
Peracetic Acid: PAA has demonstrated broad-spectrum antimicrobial activity against a variety

of fish pathogens.[7][9] Effective concentrations for controlling many common fish pathogens

are typically below 2 mg/L.[8][9] Studies have shown its efficacy against key pathogens such as

Yersinia ruckeri, Weissella ceti, and Flavobacterium columnare.[7][9] Furthermore, PAA is

highly effective in controlling fungus on fish eggs, a traditional application of Malachite Green.

[4][10]

Malachite Green: MG is undeniably effective against fungal infections, particularly from

Saprolegnia, and various protozoan parasites.[2][3] Its efficacy has been one of the primary

reasons for its prolonged use in the aquaculture industry.

Comparative Efficacy Data
Parameter Peracetic Acid Malachite Green Source

Effective

Concentration

(Pathogen Control)

Typically < 2 mg/L
Varies, e.g., 0.1 ppm

for pond treatment
[9][11]

Fungus Control on

Catfish Eggs (Fry

Survival)

60-63% at 2.5-5 mg/L

Not directly compared

in these studies, but

historically effective

[4][10]

Parasite Removal

(Trichodina spp.)

75% reduction at 2

mg/L

Historically used for

parasite control
[9]

Safety and Toxicology
The most significant divergence between Peracetic Acid and Malachite Green lies in their

toxicological profiles.

Toxicity to Aquatic Organisms
Peracetic Acid: While PAA is toxic at high concentrations, the effective use concentrations are

generally well-tolerated by most fish species.[8] The 24-hour median lethal concentration
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(LC50) for various fish species ranges from 2.8 to 9.3 mg/L, with no-observed-effect

concentrations (NOEC) between 1.9 and 5.8 mg/L.[12][13] The toxicity of PAA can be

influenced by water chemistry, with decreased alkalinity and hardness increasing its toxicity.[12]

[13]

Malachite Green: MG is highly toxic to fish, and its toxicity is influenced by exposure time,

temperature, and concentration.[1][2][5] It can cause multi-organ tissue damage, and its

reduced form, leucomalachite green (LMG), is lipophilic and persists in fish tissues for

extended periods.[1][2][3]

Comparative Toxicity Data for Aquatic Organisms
Species

Peracetic Acid (24-
h LC50)

Malachite Green
(Acute Toxicity)

Source

Fathead Minnow 2.8 mg/L Highly toxic [11][12][13]

Rainbow Trout 4.1 - 6.2 mg/L
Teratogenic effects on

eggs
[2][12][13]

Channel Catfish 4.1 - 6.2 mg/L
Physiological changes

in blood
[11][12][13]

Blue Tilapia 9.3 mg/L Not specified [12][13]

Human and Environmental Safety
Peracetic Acid: PAA is considered environmentally friendly as it breaks down into harmless

substances.[7] It does not leave toxic residues in the environment or in fish tissues, and it does

not pose a carcinogenic risk to humans.[7][8]

Malachite Green: MG is a recognized carcinogen, mutagen, and teratogen.[1][2][5][6] Its

presence in food products is a significant public health concern, leading to bans on its use in

food-producing animals in numerous countries.[3][4] The persistence of LMG in fish destined

for human consumption is a primary driver for seeking alternatives.[1][2]
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Protocol 1: Efficacy of Peracetic Acid for Fungus
Control on Channel Catfish Eggs
This protocol is based on the study by Straus et al. (2012).[4][10]

Experimental Setup: A flow-through system with multiple replicates for each treatment group.

Test Substance: Peracetic acid solutions at concentrations of 2.5, 5, 10, 15, and 20 mg/L,

and an untreated control.

Test Subjects: Single spawns of channel catfish (Ictalurus punctatus) eggs.

Procedure:

Eggs are treated twice daily with the respective PAA concentrations.

Treatment continues until the embryos develop eyes.

After hatching is complete, the number of viable fry is counted to determine the percent

survival.

Endpoint: Percent survival of hatched fry.

Experimental Setup

Treatment Incubation & Hatching Data Analysis

Flow-through System

PAA Concentrations
(0, 2.5, 5, 10, 15, 20 mg/L)

Catfish Egg Spawns

Twice Daily Treatment Incubation until Eyed Stage Hatching Fry Count Percent Survival Calculation

Click to download full resolution via product page

PAA Efficacy Testing Workflow
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Protocol 2: Evaluation of Malachite Green Genotoxicity
in Mice
This protocol is based on the study by Abd El-Gawad et al. (2012).

Experimental Setup: In vivo study using laboratory mice.

Test Substance: Malachite Green administered orally at doses of 27, 91, 272, and 543 mg/kg

body weight.

Test Subjects: Mice, with control and treatment groups.

Procedure:

Mice are treated orally with MG for periods of 7, 14, 21, and 28 days.

Bone marrow cells are collected to evaluate chromosomal aberrations and sister

chromatid exchanges.

Liver tissue is collected for DNA fragmentation analysis.

Endpoints: Percentage of chromosomal aberrations, frequency of sister chromatid

exchanges, and level of DNA fragmentation.

Signaling Pathways and Logical Relationships
Malachite Green Toxicological Pathway
Malachite Green and its metabolite, Leucomalachite Green, exert their toxicity through multiple

mechanisms. LMG, being lipophilic, can intercalate with DNA, leading to the formation of DNA

adducts. This can result in chromosomal breaks and mutations, contributing to its genotoxic

and carcinogenic effects.[1][14] MG can also induce oxidative stress by increasing lipid

peroxidation and depleting glutathione, leading to cellular damage and necrosis in various

organs, particularly the liver.[15]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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